Cas no 2229500-02-9 (5-(3-chloro-2,6-difluorophenyl)-1-methyl-1H-pyrazol-4-amine)

• Product Name: 5-(3-chloro-2,6-difluorophenyl)-1-methyl-1H-pyrazol-4-amine
• CAS No: 2229500-02-9
• MF: C₁₀H₈ClF₂N₃
• MW: 243.640427589417
• CID: 6267203
• PubChem ID: 165666129
• Update Time: 2025-10-31

5-(3-chloro-2,6-difluorophenyl)-1-methyl-1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 5-(3-chloro-2,6-difluorophenyl)-1-methyl-1H-pyrazol-4-amine
• EN300-1976595
• 2229500-02-9

• Inchi： 1S/C10H8ClF2N3/c1-16-10(7(14)4-15-16)8-6(12)3-2-5(11)9(8)13/h2-4H,14H2,1H3
• InChI Key： JOMKUICFROOMFB-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(=C1F)C1=C(C=NN1C)N)F

Computed Properties

• Exact Mass: 243.0374813g/mol
• Monoisotopic Mass: 243.0374813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 43.8Ų

Additional information on 5-(3-chloro-2,6-difluorophenyl)-1-methyl-1H-pyrazol-4-amine

Introduction to 5-(3-Chloro-2,6-difluorophenyl)-1-methyl-1H-pyrazol-4-amine (CAS No. 2229500-02-9)

5-(3-Chloro-2,6-difluorophenyl)-1-methyl-1H-pyrazol-4-amine, with the CAS number 2229500-02-9, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a pyrazole ring substituted with a 3-chloro-2,6-difluorophenyl group and a methyl group at the 1-position. The combination of these substituents imparts distinct chemical and biological properties, making it a promising candidate for various therapeutic applications.

The synthesis of 5-(3-Chloro-2,6-difluorophenyl)-1-methyl-1H-pyrazol-4-amine typically involves multi-step reactions, starting from readily available starting materials. The key steps often include the formation of the pyrazole ring through a cyclocondensation reaction and subsequent functionalization to introduce the desired substituents. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for the production of this compound, enhancing its potential for large-scale applications in drug development.

In terms of its biological activity, 5-(3-Chloro-2,6-difluorophenyl)-1-methyl-1H-pyrazol-4-amine has shown promising results in various preclinical studies. It has been evaluated for its potential as an inhibitor of specific enzymes and receptors, with particular focus on its activity against kinases and G protein-coupled receptors (GPCRs). These studies have demonstrated that the compound exhibits selective inhibition of certain targets, which could be beneficial in treating diseases such as cancer, inflammatory disorders, and neurological conditions.

One of the key areas of research involving 5-(3-Chloro-2,6-difluorophenyl)-1-methyl-1H-pyrazol-4-amine is its potential as an anticancer agent. Preclinical studies have shown that it can effectively inhibit the growth of various cancer cell lines by targeting specific signaling pathways involved in cell proliferation and survival. For instance, it has been reported to inhibit the activity of cyclin-dependent kinases (CDKs), which are crucial for cell cycle progression. This selective inhibition can lead to cell cycle arrest and apoptosis in cancer cells, making it a valuable candidate for further development as an anticancer drug.

Beyond its anticancer properties, 5-(3-Chloro-2,6-difluorophenyl)-1-methyl-1H-pyrazol-4-amine has also been investigated for its anti-inflammatory effects. Inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD) are characterized by chronic inflammation and tissue damage. Studies have shown that this compound can modulate the activity of pro-inflammatory cytokines and enzymes, thereby reducing inflammation and tissue damage. This makes it a potential therapeutic option for managing inflammatory disorders.

In addition to its therapeutic applications, 5-(3-Chloro-2,6-difluorophenyl)-1-methyl-1H-pyrazol-4-amine has also been studied for its pharmacokinetic properties. Understanding how the compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for optimizing its use in drug development. Preclinical data have indicated that it has favorable pharmacokinetic profiles, including good oral bioavailability and a reasonable half-life. These properties are essential for ensuring that the compound can be effectively delivered to target tissues and maintain therapeutic concentrations over time.

The safety profile of 5-(3-Chloro-2,6-difluorophenyl)-1-methyl-1H-pyrazol-4-amine is another important aspect of its evaluation. Toxicity studies have shown that it exhibits low toxicity at therapeutic doses, with no significant adverse effects observed in animal models. This favorable safety profile supports its further development as a potential therapeutic agent.

In conclusion, 5-(3-Chloro-2,6-difluorophenyl)-1-methyl-1H-pyrazol-4-amine (CAS No. 2229500-02-9) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the fields of medicinal chemistry and pharmaceutical sciences. Ongoing studies are expected to provide more insights into its mechanisms of action and optimize its use in clinical settings.